Cas no 280-57-9 (Triethylenediamine)

• Product Name: Triethylenediamine
• CAS No: 280-57-9
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• MDL: MFCD00006689
• CID: 36685
• PubChem ID: 9237
• Update Time: 2026-05-14

Triethylenediamine Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazabicyclo[2.2.2]octane
• BACO
• Dabco
• TED
• Triethylenediamine
• 1,4-Diazabicyclo(2.2.2)octane
• dabco 33-lv
• 1,4-Diazabicyclo(2,2,2)octane
• Diazabicyclooctane
• A-33
• TEDA
• 1.4-Diazabicyclo[2.2.2]-octane
• Triethylene-diamine
• dabco33lv
• dabcoeg
• dabcos-25
• TEDA-L33
• 2,2'-Diazabicyclo[2.2.2]octane
• 1,4-Ethylenepiperazine
• Dabco 33LV
• Dabco crystal
• Texacat TD 100
• N,N'-endo-Ethylenepiperazine
• 1,4-diazabicyclooctane
• D 33LV
• Dabco EG
• 1,4-Diazabicyclo-octane
• 1,4-Diazobicyclo(2.2.2)octane
• Thancat TD 33
• Bicyclo(2,2,2)-1,4-diazaoctane
• 1,4-diazabicyclo[2,2,2]octane
• 1,4-diaza-bicyclo[2.2.2]octane
• 1,4-Diaza[2.2.2]bicyclooctane
• EINEC
• 1,4-Diazabicyclo[2.2.2]octane;triethylenediamine
• Triethylene Diamine;TEDA
• TRIETHYLENEDIAMINE 1,4-Diazabicyclo[2.2.2]octane Triethylene Diamine;TEDA

• MDL： MFCD00006689
• Inchi： 1S/C6H12N2/c1-2-8-5-3-7(1)4-6-8/h1-6H2
• InChI Key： IMNIMPAHZVJRPE-UHFFFAOYSA-N
• SMILES： N12C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])C([H])([H])C2([H])[H]
• BRN： 103618

Computed Properties

• Exact Mass: 112.10000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 61.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 6.5

Experimental Properties

• Color/Form: Colorless crystal
• Density: 1.02 g/mL at 25 °C(lit.)
• Melting Point: 155.0 to 161.0 deg-C
• Boiling Point: 174 ºC
• Flash Point: Fahrenheit: 143.6 ° f
  Celsius: 62 ° c
  
• Refractive Index: n20/D 1.4634(lit.)
• Solubility: 400g/l
• Water Partition Coefficient: 46 g/100 mL (26 ºC)
• Stability/Shelf Life: Stable, but very hygroscopic. Incompatible with strong oxidizing agents, strong acids. Highly flammable.
• PSA: 6.48000
• LogP: -0.50660
• Solubility: Soluble in water and most organic solvents, it can be used in a variety of organic solvents.
• Merck: 9669
• Vapor Pressure: 2.9 mmHg ( 50 °C)
• Sensitiveness: Hygroscopic
• pka: 3.0, 8.7(at 25℃)

Triethylenediamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H228,H302,H315,H319,H335,H412
• Warning Statement： P210,P261,P273,P305+P351+P338
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：1
• Hazard Category Code： 11-22-36/37/38-52/53
• Safety Instruction： S26-S60-S37/39-S3-S16-S36/37
• FLUKA BRAND F CODES：3
• RTECS：HM0354200
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：III
• Risk Phrases：R11; R22; R36/38; R41; R52/53
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature(BD54566)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds